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Compound of Interest

Compound Name: Benzyl cinnamate-d5

Cat. No.: B12394243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl cinnamate is a fragrance ingredient used in a variety of cosmetic and personal care

products.[1] Its analysis is crucial for quality control and regulatory compliance, particularly

concerning fragrance allergens.[2][3] Benzyl cinnamate-d5, a deuterated analog of benzyl

cinnamate, serves as an ideal internal standard for quantification in analytical methods such as

gas chromatography-mass spectrometry (GC-MS).[4] The substitution of five hydrogen atoms

with deuterium results in a mass shift that allows for its differentiation from the non-labeled

analyte, without significantly altering its chemical and physical properties. This ensures that it

behaves similarly to the analyte during sample preparation and analysis, correcting for

variations in extraction efficiency, injection volume, and instrument response.

This document provides a detailed protocol for the preparation of a 1 mg/mL primary stock

solution of benzyl cinnamate-d5 and a subsequent 10 µg/mL working standard solution.

Quantitative Data Summary
A summary of the key quantitative data for benzyl cinnamate-d5 is presented in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₁₆H₉D₅O₂ [4]

Molecular Weight ~243.31 g/mol

CAS Number 347840-02-2

Appearance
White to pale yellow solid or

crystal

Purity Typically >98%

Isotopic Enrichment Typically >98%

Solubility

Soluble in alcohol, diethyl

ether, and DMSO. Practically

insoluble in water, glycerol,

and propylene glycol.

Storage Conditions

Short-term: 2-8°C; Long-term:

-20°C. Protect from light and

moisture.

Experimental Protocols
Preparation of a 1 mg/mL Primary Stock Solution
This protocol details the steps to prepare a 1 mg/mL stock solution of benzyl cinnamate-d5.

3.1.1 Materials and Equipment

Benzyl Cinnamate-d5 (solid, high purity)

Methanol (HPLC or GC grade, anhydrous)

Analytical balance (readable to at least 0.1 mg)

10 mL volumetric flask (Class A)

Spatula
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Weighing paper or boat

Pipettes and appropriate tips

Vortex mixer

Ultrasonic bath (optional)

Amber glass vial with a PTFE-lined screw cap for storage

3.1.2 Safety Precautions

Handle benzyl cinnamate-d5 in a well-ventilated area or a fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and gloves.

Methanol is flammable and toxic; handle with care and avoid inhalation or contact with skin.

3.1.3 Procedure

Equilibration: Allow the container of benzyl cinnamate-d5 to equilibrate to room temperature

before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh 10 mg of benzyl cinnamate-d5 using an analytical balance.

Transfer: Carefully transfer the weighed solid into a 10 mL Class A volumetric flask.

Dissolution: Add approximately 5-7 mL of methanol to the volumetric flask.

Mixing: Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer for a few

seconds or place the flask in an ultrasonic bath for a few minutes to ensure complete

dissolution.

Dilution to Volume: Once the solid is completely dissolved, add methanol to the volumetric

flask until the bottom of the meniscus is level with the calibration mark.
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Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a properly labeled amber glass vial with a PTFE-lined

screw cap. The label should include the compound name, concentration (1 mg/mL), solvent,

preparation date, and the name of the preparer. Store the stock solution at -20°C for long-

term stability.

Preparation of a 10 µg/mL Working Standard Solution
This protocol describes the dilution of the primary stock solution to a working concentration

commonly used for spiking analytical samples.

3.2.1 Materials and Equipment

1 mg/mL Benzyl Cinnamate-d5 primary stock solution

Methanol (HPLC or GC grade, anhydrous)

10 mL volumetric flask (Class A)

Calibrated micropipette (e.g., 100 µL) and appropriate tips

Amber glass vial with a PTFE-lined screw cap for storage

3.2.2 Procedure

Calculation: To prepare 10 mL of a 10 µg/mL working solution from a 1 mg/mL (1000 µg/mL)

stock solution, the following calculation is used:

C₁V₁ = C₂V₂

Where:

C₁ = Concentration of the stock solution (1000 µg/mL)

V₁ = Volume of the stock solution to be transferred

C₂ = Desired concentration of the working solution (10 µg/mL)
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V₂ = Final volume of the working solution (10 mL)

1000 µg/mL * V₁ = 10 µg/mL * 10 mL

V₁ = (10 µg/mL * 10 mL) / 1000 µg/mL = 0.1 mL or 100 µL

Transfer: Using a calibrated micropipette, transfer 100 µL of the 1 mg/mL primary stock

solution into a 10 mL Class A volumetric flask.

Dilution to Volume: Add methanol to the volumetric flask up to the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure a homogeneous

solution.

Storage: Transfer the working standard solution to a labeled amber glass vial and store at 2-

8°C for short-term use. For longer-term storage, -20°C is recommended.

Diagrams

Primary Stock Solution Preparation (1 mg/mL)

Working Standard Preparation (10 µg/mL)

Start Weigh 10 mg of
Benzyl Cinnamate-d5

Transfer to 10 mL
Volumetric Flask Add ~7 mL Methanol Dissolve Solid

(Vortex/Sonicate)
Fill to 10 mL Mark

with Methanol Homogenize Solution Store at -20°C

Start Pipette 100 µL of
1 mg/mL Stock Solution

Transfer to 10 mL
Volumetric Flask

Fill to 10 mL Mark
with Methanol Homogenize Solution Store at 2-8°C or -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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